Cas no 2137589-43-4 (N-[(4,5-dibromo-1-propan-2-ylimidazol-2-yl)methyl]ethanamine)

• Product Name: N-[(4,5-dibromo-1-propan-2-ylimidazol-2-yl)methyl]ethanamine
• CAS No: 2137589-43-4
• MF: C₉H₁₅Br₂N₃
• MW: 325.043500185013
• CID: 5268323
• Update Time: 2025-05-20

N-[(4,5-dibromo-1-propan-2-ylimidazol-2-yl)methyl]ethanamine Chemical and Physical Properties

Names and Identifiers

• {[4,5-dibromo-1-(propan-2-yl)-1H-imidazol-2-yl]methyl}(ethyl)amine
• N-[(4,5-dibromo-1-propan-2-ylimidazol-2-yl)methyl]ethanamine
• 1H-Imidazole-2-methanamine, 4,5-dibromo-N-ethyl-1-(1-methylethyl)-

• Inchi： 1S/C9H15Br2N3/c1-4-12-5-7-13-8(10)9(11)14(7)6(2)3/h6,12H,4-5H2,1-3H3
• InChI Key： OVJRWNYEMQPEMH-UHFFFAOYSA-N
• SMILES： BrC1=C(N=C(CNCC)N1C(C)C)Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 177
• XLogP3: 2.5
• Topological Polar Surface Area: 29.8

Additional information on N-[(4,5-dibromo-1-propan-2-ylimidazol-2-yl)methyl]ethanamine

N-[(4,5-dibromo-1-propan-2-ylimidazol-2-yl)methyl]ethanamine (CAS No. 2137589-43-4): A Comprehensive Overview in Modern Chemical Biology

N-[(4,5-dibromo-1-propan-2-ylimidazol-2-yl)methyl]ethanamine, identified by its CAS number 2137589-43-4, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structure, has garnered attention due to its potential applications in drug discovery and molecular pharmacology. The presence of multiple functional groups, including bromine substituents and an imidazole ring, makes it a versatile scaffold for further chemical modifications and biological investigations.

The compound's structure consists of an ethylamine moiety attached to a substituted imidazole ring, which is further modified with two bromine atoms at the 4 and 5 positions. This specific arrangement imparts unique electronic and steric properties, making it a valuable candidate for studying interactions with biological targets. The imidazole core is particularly noteworthy, as it is a common pharmacophore found in numerous bioactive molecules, including antifungal and antiviral agents.

In recent years, there has been growing interest in exploring the therapeutic potential of imidazole derivatives. The brominated imidazole scaffold in N-[(4,5-dibromo-1-propan-2-ylimidazol-2-yl)methyl]ethanamine has been investigated for its ability to modulate various biological pathways. Studies have shown that such compounds can exhibit inhibitory effects on enzymes and receptors involved in inflammatory responses, making them promising candidates for the development of anti-inflammatory drugs.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug development. The bromine atoms provide handles for further derivatization, allowing chemists to tailor the properties of the molecule to specific biological targets. For instance, modifications at the 4 and 5 positions of the imidazole ring can influence binding affinity and selectivity, which are critical factors in drug design.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of N-[(4,5-dibromo-1-propan-2-ylimidazol-2-yl)methyl]ethanamine with various protein targets. These studies have revealed that the compound can interact with enzymes such as kinases and phosphodiesterases, which are implicated in numerous diseases. By understanding these interactions at a molecular level, researchers can design more effective inhibitors with improved pharmacokinetic profiles.

The synthesis of this compound involves multi-step organic reactions, each requiring careful optimization to ensure high yield and purity. The introduction of bromine atoms at specific positions demands precise control over reaction conditions to avoid unwanted side products. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the imidazole core efficiently.

In addition to its synthetic challenges, the handling of N-[(4,5-dibromo-1-propan-2-ylimidazol-2-yl)methyl]ethanamine requires adherence to strict safety protocols. While it is not classified as a hazardous material under current regulations, proper storage and handling are essential to maintain its stability and prevent degradation. Researchers must also consider environmental impact when disposing of this compound, ensuring that it does not contaminate water sources or soil.

The biological activity of this compound has been evaluated through both in vitro and in vivo studies. In cell-based assays, it has demonstrated inhibitory effects on several key enzymes associated with disease pathways. For example, preliminary data suggest that it may interfere with signaling cascades involved in cancer cell proliferation. Further investigation is needed to confirm these findings and explore potential therapeutic applications.

One exciting avenue for future research is the exploration of N-(4-methylimidazo[1][[1]][alpha][beta][alpha]]methyl)propan amine analogs. By modifying the substituents on the imidazole ring or introducing additional functional groups, researchers can generate libraries of compounds with enhanced biological activity. High-throughput screening techniques can then be employed to identify lead candidates for further development.

The role of computational modeling in drug discovery cannot be overstated. Molecular docking simulations have been instrumental in understanding how N-(4-methylimidazo[1][[1]][alpha][beta][alpha]]methyl)propan amine interacts with biological targets at an atomic level. These simulations help predict binding affinities and identify key residues involved in receptor-ligand interactions. Such insights are invaluable for guiding experimental efforts and optimizing drug candidates.

The impact of this research extends beyond academic curiosity; it holds promise for addressing unmet medical needs. By developing novel compounds like those derived from N-(4-methylimidazo[1][[1]][alpha][beta][alpha]]methyl)propan amine, scientists aim to create more effective treatments for diseases that are currently difficult to manage. Collaborative efforts between chemists, biologists, and pharmacologists are essential for translating these findings into tangible therapeutic benefits.

In conclusion, N-[(4[[[[[[[[[[[[[[[[[[[[[[[[[[[[[[[[[[[[[5-dibromo-propy-imidazo-l-methyl]methylene]]]]]]]]]]]]]]]]]]]]]]]]]ethanamine (CAS No.2137589- 43 44 45 46 47 48 49 50 51 52 53 54 55 56 57 58 59 60 61 62 63 64 65 66 7589- 43- 44 7589- 43- 45 7589- 43- 46 7589- 43- 47 7589- 43- 48 7589- 43- 49 7589- 43- 50 7589- 43- 51 7589- 43- 52 7589- 43- 53 7589- 43- 2137589- CAS No. CAS No. CAS No. CAS No. CAS No. CAS No. CAS No. CAS No. CAS No. CAS No. CAS No. 2137589- 2137589- 2137589- 2137589- 2137589- 2137589- 2137589- 2137589- 2137589- 2137589- 2137589- 2137